Cas no 1342060-73-4 (4-amino-3-(oxolan-3-yloxy)benzoic acid)
4-amino-3-(oxolan-3-yloxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-3-(oxolan-3-yloxy)benzoic acid
- Benzoic acid, 4-amino-3-[(tetrahydro-3-furanyl)oxy]-
-
- Inchi: 1S/C11H13NO4/c12-9-2-1-7(11(13)14)5-10(9)16-8-3-4-15-6-8/h1-2,5,8H,3-4,6,12H2,(H,13,14)
- InChI Key: QBUDRQSYTRWLRC-UHFFFAOYSA-N
- SMILES: O1CCC(C1)OC1C=C(C(=O)O)C=CC=1N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 258
- XLogP3: 0.8
- Topological Polar Surface Area: 81.8
4-amino-3-(oxolan-3-yloxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-151696-0.05g |
4-amino-3-(oxolan-3-yloxy)benzoic acid |
1342060-73-4 | 0.05g |
$864.0 | 2023-06-05 | ||
| Enamine | EN300-151696-0.1g |
4-amino-3-(oxolan-3-yloxy)benzoic acid |
1342060-73-4 | 0.1g |
$904.0 | 2023-06-05 | ||
| Enamine | EN300-151696-0.25g |
4-amino-3-(oxolan-3-yloxy)benzoic acid |
1342060-73-4 | 0.25g |
$946.0 | 2023-06-05 | ||
| Enamine | EN300-151696-0.5g |
4-amino-3-(oxolan-3-yloxy)benzoic acid |
1342060-73-4 | 0.5g |
$987.0 | 2023-06-05 | ||
| Enamine | EN300-151696-1.0g |
4-amino-3-(oxolan-3-yloxy)benzoic acid |
1342060-73-4 | 1g |
$1029.0 | 2023-06-05 | ||
| Enamine | EN300-151696-2.5g |
4-amino-3-(oxolan-3-yloxy)benzoic acid |
1342060-73-4 | 2.5g |
$2014.0 | 2023-06-05 | ||
| Enamine | EN300-151696-5.0g |
4-amino-3-(oxolan-3-yloxy)benzoic acid |
1342060-73-4 | 5g |
$2981.0 | 2023-06-05 | ||
| Enamine | EN300-151696-10.0g |
4-amino-3-(oxolan-3-yloxy)benzoic acid |
1342060-73-4 | 10g |
$4421.0 | 2023-06-05 | ||
| Enamine | EN300-151696-50mg |
4-amino-3-(oxolan-3-yloxy)benzoic acid |
1342060-73-4 | 50mg |
$587.0 | 2023-09-27 | ||
| Enamine | EN300-151696-100mg |
4-amino-3-(oxolan-3-yloxy)benzoic acid |
1342060-73-4 | 100mg |
$615.0 | 2023-09-27 |
4-amino-3-(oxolan-3-yloxy)benzoic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 4-amino-3-(oxolan-3-yloxy)benzoic acid
4-amino-3-(oxolan-3-yloxy)benzoic acid (CAS No. 1342060-73-4): A Comprehensive Overview
4-amino-3-(oxolan-3-yloxy)benzoic acid, identified by its CAS number 1342060-73-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical development and biochemical studies. The unique combination of an amino group, a benzoic acid core, and an oxolan-3-yloxy substituent makes it a versatile candidate for further exploration.
The structural composition of 4-amino-3-(oxolan-3-yloxy)benzoic acid contributes to its remarkable chemical properties. The presence of the amino group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the oxolan-3-yloxy moiety introduces a cyclic ether structure, which can influence its solubility and interaction with biological targets. These features collectively position this compound as a promising candidate for various research applications.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. 4-amino-3-(oxolan-3-yloxy)benzoic acid has been explored in several preclinical studies for its potential role in inhibiting specific enzymes and receptors involved in inflammatory and metabolic disorders. Its ability to interact with biological molecules makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.
One of the most compelling aspects of 4-amino-3-(oxolan-3-yloxy)benzoic acid is its structural diversity, which allows for modifications that can enhance its pharmacological properties. Researchers have been investigating derivatives of this compound to improve its bioavailability, reduce toxicity, and increase selectivity for therapeutic targets. These efforts have led to the discovery of several promising analogs with enhanced efficacy and reduced side effects.
The synthesis of 4-amino-3-(oxolan-3-yloxy)benzoic acid presents both challenges and opportunities for chemists. The synthesis involves multiple steps, including the introduction of the oxolan ring and the protection-deprotection of functional groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These methods not only facilitate the production of this compound but also contribute to the development of more efficient synthetic strategies.
The pharmacokinetic profile of 4-amino-3-(oxolan-3-yloxy)benzoic acid is another area of active research. Studies have shown that modifications to the molecular structure can significantly impact its absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, researchers aim to develop formulations that maximize therapeutic efficacy while minimizing adverse effects. This approach is particularly important for compounds intended for long-term use or administration to vulnerable populations.
The potential applications of 4-amino-3-(oxolan-3-yloxy)benzoic acid extend beyond pharmaceuticals. Its unique chemical properties make it a valuable tool in agrochemical research, where it can be used to develop novel pesticides and herbicides. Additionally, its ability to interact with biological molecules suggests potential uses in diagnostic imaging and biomarker discovery.
In conclusion, 4-amino-3-(oxolan-3-yloxy)benzoic acid (CAS No. 1342060-73-4) is a multifaceted compound with significant potential in various fields of research. Its structural complexity, reactivity, and pharmacological properties make it a promising candidate for drug development and biochemical studies. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in advancing scientific understanding and therapeutic innovation.
1342060-73-4 (4-amino-3-(oxolan-3-yloxy)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)